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Compound of Interest

Compound Name: 2-Bromoethyl methacrylate

Cat. No.: B1266238 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
Bromoethyl methacrylate (CAS No. 4513-56-8), ensuring the safety of laboratory personnel

and compliance with environmental regulations. The following procedures are designed for

researchers, scientists, and drug development professionals who handle this chemical.

Immediate Safety and Handling Precautions
2-Bromoethyl methacrylate is a hazardous substance that requires careful handling. It is

classified as a skin and eye irritant and may cause respiratory irritation.[1][2] Always handle this

chemical in a well-ventilated area, preferably within a chemical fume hood, and wear

appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-impermeable gloves, such as butyl rubber or polyvinyl alcohol, are

recommended. Nitrile gloves offer short-term protection against small splashes but should be

replaced immediately upon contamination.

Eye Protection: Chemical safety goggles are mandatory.

Lab Coat: A lab coat should be worn to protect from skin contact.

Footwear: Closed-toed shoes are required.
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Chemical and Physical Properties
Understanding the properties of 2-Bromoethyl methacrylate is crucial for its safe handling

and disposal. It is a colorless to pale yellow liquid with limited solubility in water but is soluble in

organic solvents like ethanol and acetone.[3]

Property Value

Molecular Formula C₆H₉BrO₂

Molecular Weight 193.04 g/mol [1][4]

Physical State Liquid[3][4]

Density 1.3994 g/mL[4]

Boiling Point 80°C (at 16 Torr) / 203°C (at 760 mmHg)[4]

Flash Point 76.6°C[4]

Storage Temperature
Recommended to be stored in a freezer under

-20°C.

Disposal Protocol for 2-Bromoethyl Methacrylate
Disposal of 2-Bromoethyl methacrylate must comply with local, state, and federal regulations.

As a halogenated organic compound, it is typically considered hazardous waste. Do not

discharge this chemical to sewer systems.[5]

Step 1: Waste Segregation and Collection
Designate a Waste Container: Use a dedicated, properly labeled hazardous waste container

for all 2-Bromoethyl methacrylate waste, including contaminated materials. The container

must be made of a compatible material (e.g., glass or polyethylene) and have a secure, tight-

fitting lid.

Collect Waste: Collect all waste, including unused or expired chemicals, reaction byproducts,

and contaminated materials (e.g., pipette tips, gloves, absorbent pads).
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Avoid Incompatibles: Keep 2-Bromoethyl methacrylate waste separate from incompatible

materials, such as strong acids, alkalis, and peroxides, which could initiate a dangerous

polymerization reaction.[6][7]

Step 2: Labeling and Storage
Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "2-Bromoethyl Methacrylate". Include the date when the first drop of waste was

added.

Storage: Store the sealed waste container in a designated, well-ventilated secondary

containment area, away from heat and ignition sources. The storage location should be

secure and accessible only to authorized personnel.

Step 3: Professional Disposal
Contact EHS: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Incineration: The preferred method of disposal is typically controlled incineration at a

licensed chemical destruction facility.[5][6]

Step 4: Decontamination of Empty Containers
Empty containers that held 2-Bromoethyl methacrylate must be decontaminated before

disposal.

Triple Rinse: Triple rinse the empty container with a suitable solvent (e.g., ethanol or

acetone).

Collect Rinsate: Collect the first rinsate and any subsequent rinses as hazardous waste and

add them to your designated waste container.[8]

Container Disposal: After triple rinsing, deface the label on the container. It can then typically

be discarded as regular trash or recycled, depending on institutional policies.[8]
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Disposal Workflow for 2-Bromoethyl Methacrylate

Generate 2-BEM Waste

Is waste contaminated?

Collect in a designated,
compatible hazardous waste container.

Yes

Dispose as non-hazardous waste
(e.g., regular trash or recycling).

No

Label container with
'Hazardous Waste' and chemical name.

Store container in a secure,
ventilated area with secondary containment.

Arrange for disposal via
EHS or licensed contractor.

End of Process
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Caption: Workflow for the proper disposal of 2-Bromoethyl methacrylate waste.
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Emergency Procedures: Spill and Leak Control
A written spill response plan should be in place.[7] In the event of a spill, immediate and

appropriate action is critical.

Spill Response Protocol
Evacuate and Alert: For large spills (>1 L), immediately evacuate the area and alert your

supervisor and the EHS office.[8]

Control Ignition Sources: Remove all sources of ignition from the area.[9]

Don PPE: Before addressing a small spill (<1 L), ensure you are wearing the appropriate

PPE as described above.

Contain and Absorb: Use an inert absorbent material, such as vermiculite or sand, to contain

and absorb the spill. Do not use combustible materials like paper towels as the primary

absorbent.

Collect Waste: Carefully collect the absorbed material and any contaminated items using

non-sparking tools. Place everything into a sealed, vapor-tight plastic bag or container for

disposal as hazardous waste.[9]

Decontaminate Area: Clean the spill area with a solvent like 60-70% ethanol, followed by a

soap and water solution.[9] Collect all cleaning materials for disposal as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

http://static1.1.sqspcdn.com/static/f/1405676/17879349/1335451067970/safe_handling_esters.pdf?token=Gmwoc2tMDocg5taSDvQhVGnRBtk%3D
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methylmethacrylate.pdf
https://cameochemicals.noaa.gov/chemical/19903
https://cameochemicals.noaa.gov/chemical/19903
https://cameochemicals.noaa.gov/chemical/19903
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response Protocol

Spill Occurs

Assess Spill Size

Large Spill (>1L):
Evacuate area.

Alert Supervisor & EHS.

Large

Small Spill (<1L):
Ensure proper ventilation & PPE.

Small

Contain spill with
inert absorbent material.

Collect waste using
non-sparking tools.

Package contaminated materials
in a sealed container for disposal.

Decontaminate spill area
with solvent, then soap and water.

Dispose of all materials
as hazardous waste.
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Caption: Logical workflow for responding to a 2-Bromoethyl methacrylate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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